Cas no 939807-31-5 (methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate)

• Product Name: methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate
• CAS No: 939807-31-5
• MF: C₇H₄Br₂N₂O₂
• MW: 307.926859855652
• CID: 6797692
• PubChem ID: 57955336
• Update Time: 2025-05-20

methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-3-carboxylic acid, 2,4-dibromo-5-cyano-, methyl ester
• SCHEMBL276057
• 2,4-Dibromo-5-cyano-1H-pyrrole-3-carboxylic acid methyl ester
• A1-23068
• MFCD32202740
• 939807-31-5
• methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate

• Inchi： 1S/C7H4Br2N2O2/c1-13-7(12)4-5(8)3(2-10)11-6(4)9/h11H,1H3
• InChI Key： HBYTWZAQGIREOJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)NC(=C1C(=O)OC)Br

Computed Properties

• Exact Mass: 307.86190g/mol
• Monoisotopic Mass: 305.86395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• Density: 2.17±0.1 g/cm3(Predicted)
• Boiling Point: 443.9±45.0 °C(Predicted)
• pka: 9.94±0.50(Predicted)

Additional information on methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate

Methyl 2,4-Dibromo-5-Cyano-1H-Pyrrole-3-Carboxylate (CAS No. 939807-31-5): A Versatile Chemical Intermediate

Methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate (CAS No. 939807-31-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This heterocyclic compound, characterized by its unique pyrrole ring structure, serves as a crucial building block in the synthesis of more complex molecules. Its molecular formula is C₇H₄Br₂N₂O₂, and it features a combination of bromine substituents, a cyano group, and a methyl ester functionality, making it a versatile intermediate for various chemical transformations.

The growing interest in methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate can be attributed to its role in the development of novel drug candidates and advanced materials. Researchers are particularly intrigued by its potential applications in medicinal chemistry, where it serves as a precursor for the synthesis of biologically active compounds. Recent studies have explored its use in creating antimicrobial agents and anticancer drugs, aligning with the current global focus on combating drug-resistant pathogens and improving cancer therapies.

From a structural perspective, the presence of both bromine atoms and a cyano group on the pyrrole ring makes this compound highly reactive, enabling diverse chemical modifications. This reactivity is particularly valuable in organic synthesis, where chemists seek efficient routes to complex molecules. The compound's methyl ester group further enhances its utility, as it can be easily hydrolyzed or transformed into other functional groups, offering flexibility in synthetic strategies.

In the context of agrochemical research, methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate has shown promise as a key intermediate for developing new crop protection agents. With the increasing demand for sustainable agriculture solutions, this compound's potential in creating eco-friendly pesticides has become a hot topic among researchers and industry professionals. Its unique structural features may contribute to the design of compounds with improved selectivity and reduced environmental impact.

The synthesis and applications of pyrrole derivatives like this compound have become a significant area of study in modern chemistry. Recent advancements in heterocyclic chemistry have highlighted the importance of such building blocks in drug discovery programs. The compound's CAS number 939807-31-5 serves as a unique identifier in chemical databases, facilitating research and development activities across multiple disciplines.

From a commercial perspective, the market for specialized chemical intermediates like methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate has been expanding steadily. Pharmaceutical and agrochemical companies are increasingly seeking high-quality, reliable sources of such compounds to support their R&D efforts. This trend reflects the broader movement toward precision chemistry and custom synthesis in the chemical industry.

Quality control and analytical characterization are critical aspects when working with methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and confirm its structural identity. These analytical methods are particularly important given the compound's potential use in pharmaceutical applications where stringent quality standards must be met.

The storage and handling of CAS 939807-31-5 require standard laboratory precautions. While not classified as highly hazardous, proper procedures should be followed to maintain its stability and prevent degradation. The compound is typically stored in cool, dry conditions, protected from light and moisture to preserve its chemical integrity over time.

Looking toward the future, research into pyrrole-based compounds like methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate is expected to continue growing. The compound's unique combination of functional groups offers numerous possibilities for creating novel molecular architectures with potentially valuable biological or material properties. This aligns well with current trends in drug discovery and functional materials development.

For researchers and industry professionals seeking more information about methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate, numerous scientific publications and patent documents are available that detail its synthesis, properties, and applications. The compound's CAS registry number 939807-31-5 serves as a valuable reference point for locating these resources in chemical databases and literature repositories.

In conclusion, methyl 2,4-dibromo-5-cyano-1H-pyrrole-3-carboxylate represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it a valuable tool for researchers working in pharmaceutical development, agrochemical innovation, and material science. As the demand for specialized chemical intermediates continues to grow, compounds like this will likely play an increasingly important role in advancing scientific and technological progress.